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Compound of Interest

Compound Name: N-Octadecyl-L-aspartic acid

CAS No.: 70021-38-4

Cat. No.: B12804390

Get Quote

Executive Summary
This guide provides a technical comparison between Sodium Dodecyl Sulfate (SDS), the

industry-standard anionic surfactant, and N-Octadecyl-L-aspartic acid (C18-Asp), a

specialized amino-acid-based amphiphile.

While SDS excels in solubility and protein denaturation for analytical applications (e.g., SDS-

PAGE), it is cytotoxic and destructive to native protein structures. In contrast, C18-Asp offers a

biocompatible, biodegradable alternative that preserves native conformation, making it superior

for drug delivery systems, liposomal formulations, and membrane protein crystallization, albeit

with stricter solubility requirements (high Krafft point).

Part 1: Physicochemical Performance Matrix
The fundamental difference lies in the hydrophobic tail length (C12 vs. C18) and the head

group chemistry (Sulfate vs. Aspartic Acid).
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Feature
Sodium Dodecyl Sulfate
(SDS)

N-Octadecyl-L-Aspartic
Acid

CAS Number 151-21-3 70021-38-4

Molecular Structure C₁₂H₂₅-OSO₃Na
C₁₈H₃₇-NH-

CH(COOH)CH₂COOH

Hydrophobic Tail Lauryl (C12) Octadecyl (C18)

Head Group Sulfate (Strong Acid Salt)
Aspartic Acid

(Zwitterionic/Anionic)*

Ionic Nature Anionic (Always negative) pH-Dependent (Amphoteric)

CMC (25°C) ~8.2 mM < 0.1 mM (Estimated)**

Krafft Point ~16°C (High solubility) > 50°C (Requires heat/pH adj.)

Protein Interaction Denaturing (Unfolds proteins) Mild / Structure Preserving

Biocompatibility Cytotoxic / Irritant Biocompatible / Biodegradable

*Note: C18-Asp behaves as an anionic surfactant at neutral/alkaline pH due to carboxyl

deprotonation, but retains zwitterionic character at lower pH. **Note: C18 surfactants have

significantly lower Critical Micelle Concentrations (CMC) than C12 analogs due to increased

hydrophobicity.

Part 2: Mechanisms of Action
SDS: The "Unfolding" Mechanism
SDS acts as a "hard" detergent. Its short C12 tail inserts rapidly into hydrophobic protein cores,

while the sulfate head group repels ionic bonds.

Result: Complete loss of tertiary/quaternary structure.

Use Case: SDS-PAGE, Western Blotting, total cell lysis.

C18-Asp: The "Structure Preservation" Mechanism
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N-Octadecyl-L-aspartic acid utilizes a C18 tail, which is too bulky and hydrophobic to

penetrate small protein crevices aggressively. The aspartic head group mimics biological

membranes.

Result: Formation of stable liposome-like structures or mild micelles that solubilize

membrane proteins without stripping essential lipids.

Use Case: Liposome formulation, drug delivery vehicles, crystallization of membrane

proteins.

Diagram: Surfactant-Protein Interaction Pathways
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Caption: Comparison of SDS-induced denaturation versus C18-Asp-mediated native

solubilization.

Part 3: Experimental Protocols
Protocol A: Solubilization of N-Octadecyl-L-Aspartic
Acid
Unlike SDS, C18-Asp is not instantly soluble in water at room temperature due to its long

hydrophobic chain and hydrogen-bonding head group.

Reagents:
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N-Octadecyl-L-aspartic acid powder.

NaOH (1M) or Arginine (for biocompatible pH adjustment).

Deionized water (Milli-Q).

Step-by-Step:

Weighing: Weigh the required amount of C18-Asp to achieve a 10 mM stock solution.

Dispersion: Add water. The powder will likely float or form a turbid suspension.

pH Adjustment (Critical): Slowly add 1M NaOH or Arginine solution while stirring. Monitor pH.

Target: pH 7.5 - 8.5. The carboxyl groups must be deprotonated (COO⁻) to overcome the

hydrophobic C18 tail.

Heating: Heat the solution to 60°C (above the Krafft point).

Clarification: Stir until the solution becomes clear.

Cooling: Cool to room temperature. If precipitation occurs, the concentration is above the

solubility limit for that pH; dilute or maintain at 30-40°C.

Protocol B: Comparative Hemolysis Assay (Toxicity)
This protocol validates the "mildness" of C18-Asp compared to SDS.

Rationale: Red blood cell (RBC) lysis is a standard proxy for surfactant cytotoxicity. SDS

causes rapid lysis; C18-Asp should show minimal lysis.

Workflow:

Preparation: Prepare 1 mM solutions of SDS and C18-Asp (pH adjusted) in Isotonic PBS.

Blood Sample: Wash sheep RBCs 3x with PBS; resuspend to 2% (v/v).

Incubation:
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Tube A: 1 mL RBC + 1 mL SDS (1 mM).

Tube B: 1 mL RBC + 1 mL C18-Asp (1 mM).

Tube C (Neg Control): 1 mL RBC + 1 mL PBS.

Tube D (Pos Control): 1 mL RBC + 1 mL Triton X-100 (or water).

Timepoint: Incubate at 37°C for 60 minutes.

Measurement: Centrifuge at 2000 x g for 5 mins. Measure absorbance of supernatant at 540

nm (Hemoglobin release).

Calculation:

Expected Result: SDS > 90% Hemolysis; C18-Asp < 5% Hemolysis.

Part 4: Strategic Recommendations
When to use SDS:

Electrophoresis: SDS-PAGE remains the gold standard. C18-Asp cannot replace SDS here

as it does not impart the uniform negative charge-to-mass ratio required for size-based

separation.

Total Lysis: When you need to extract DNA/RNA and destroy all protein activity (e.g., Nuclei

isolation).

When to use N-Octadecyl-L-Aspartic Acid:
Drug Delivery: Formulation of pH-sensitive liposomes or nanocarriers where toxicity is

unacceptable.

Membrane Protein Crystallography: When "short" detergents (C12) destabilize the protein,

the "long" C18 tail provides a more membrane-like environment.

Cosmetic Formulation: For "Sulfate-Free" claims requiring high substantivity and conditioning

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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